Cas no 1823847-52-4 (2-(2-Methyl-5-nitrophenyl)butanoic acid)

• Product Name: 2-(2-Methyl-5-nitrophenyl)butanoic acid
• CAS No: 1823847-52-4
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5799701
• PubChem ID: 22719039
• Update Time: 2025-05-26

2-(2-Methyl-5-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4658986
• EN300-1827289
• 1823847-52-4
• 2-(2-methyl-5-nitrophenyl)butanoic acid
• 2-(2-Methyl-5-nitrophenyl)butanoic acid

• Inchi： 1S/C11H13NO4/c1-3-9(11(13)14)10-6-8(12(15)16)5-4-7(10)2/h4-6,9H,3H2,1-2H3,(H,13,14)
• InChI Key： HPUHCZPTNPQBCS-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-Methyl-5-nitrophenyl)butanoic acid

2-(2-Methyl-5-nitrophenyl)butanoic acid: A Comprehensive Overview

2-(2-Methyl-5-nitrophenyl)butanoic acid (CAS No. 1823847-52-4) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-(2-Methyl-5-nitrophenyl)butanoic acid is C₁₁H₁₃NO₄, and it has a molecular weight of approximately 219.23 g/mol. The compound features a butanoic acid moiety attached to a substituted phenyl ring, which includes a methyl group and a nitro group. These functional groups contribute to the compound's unique chemical properties and biological activities.

In recent years, 2-(2-Methyl-5-nitrophenyl)butanoic acid has been the subject of extensive research due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The nitro group in the molecule is particularly noteworthy, as it can undergo reduction to form amino derivatives, which are valuable intermediates in the synthesis of various bioactive compounds.

The physical properties of 2-(2-Methyl-5-nitrophenyl)butanoic acid include a melting point of around 100-105°C and a boiling point of approximately 300°C at atmospheric pressure. It is soluble in common organic solvents such as ethanol, methanol, and acetone, but has limited solubility in water. These properties make it suitable for use in a variety of chemical reactions and processes.

In terms of its biological activity, 2-(2-Methyl-5-nitrophenyl)butanoic acid has been investigated for its potential anti-inflammatory and anti-cancer properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, preliminary research suggests that it may have cytotoxic effects on certain cancer cell lines, making it a promising candidate for further development as an anticancer agent.

The mechanism of action of 2-(2-Methyl-5-nitrophenyl)butanoic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of signaling pathways involved in inflammation and cell proliferation. For instance, the compound may interfere with the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses.

In addition to its potential therapeutic applications, 2-(2-Methyl-5-nitrophenyl)butanoic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various chemical reactions, such as esterification, amidation, and reduction. This makes it an attractive starting material for chemists working on the development of new drugs and materials.

The synthesis of 2-(2-Methyl-5-nitrophenyl)butanoic acid can be achieved through several routes, including Friedel-Crafts acylation followed by nitration or direct nitration of 2-methylphenylbutanoic acid. These methods have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

In conclusion, 2-(2-Methyl-5-nitrophenyl)butanoic acid (CAS No. 1823847-52-4) is a multifaceted compound with significant potential in both research and industry. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.